N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)nicotinamide

• IUPAC Name: N-(8-methyl-1-propylpyrazolo[3,4-b]quinolin-3-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H19N5O/c1-3-10-25-19-16(11-14-7-4-6-13(2)17(14)22-19)18(24-25)23-20(26)15-8-5-9-21-12-15/h4-9,11-12H,3,10H2,1-2H3,(H,23,24,26)
• InChI Key: OCWAVORRRQXZJY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=NC3=C(C=CC=C3C=C2C(=N1)NC(=O)C4=CN=CC=C4)C
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

“N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)nicotinamide” is a compound that belongs to the class of 1H-pyrazolo[3,4-b]quinolines. These are three-membered azaheterocyclic systems composed of a pyrazole and quinoline fragment. The parent structure can be modified with a number of substituents that have a significant influence on the physical, photophysical, and biological properties.

Synthesis Analysis

The main methods of synthesis for this class of compounds include Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis. For instance, the Friedländer condensation of o-aminocarbonyl compounds with carbonyl systems that contain the active α-methylene group is one of the most important methods of quinoline synthesis. Another approach involves the use of α,β-unsaturated compounds in reactions with N-nucleophiles using amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst.

Molecular Structure Analysis

The molecular structure of 1H-pyrazolo[3,4-b]quinolines, including “this compound”, consists of a pyrazole and quinoline fragment. They can present two isomeric structures: 1H-pyrazolo[3,4-b]quinolines and 2H-pyrazolo[3,4-b]quinolines. The first monosubstituted 1H-pyrazolo[3,4-b]quinoline was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine.

Chemical Reactions Analysis

The synthesis of 1H-pyrazolo[3,4-b]quinolines involves various chemical reactions. For instance, the Friedländer condensation of o-aminocarbonyl compounds with carbonyl systems that contain the active α-methylene group is a key reaction in the synthesis of these compounds. Another approach involves the use of α,β-unsaturated compounds in reactions with N-nucleophiles.

Future Directions

The future directions for research on “N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)nicotinamide” and similar compounds could involve further exploration of their synthesis methods, understanding their mechanisms of action, and evaluating their potential applications in various fields, particularly in the development of new pharmaceuticals.

Mechanism of Action

Target of Action

N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)nicotinamide is a member of the 1H-pyrazolo[3,4-b]quinoline class of compounds Similar compounds have shown biological activity, suggesting potential interactions with cellular targets .

Mode of Action

It’s known that the parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties .

Biochemical Pathways

Compounds of the 1h-pyrazolo[3,4-b]quinoline class have been used as potential fluorescent sensors and biologically active compounds , suggesting they may interact with various biochemical pathways.

Result of Action

Similar compounds have shown to be more potent than reference compounds in certain biological assays .